4-fluoro-N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)benzenesulfonamide

• IUPAC Name: 4-fluoro-N-[4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl]benzenesulfonamide
• InChI: InChI=1S/C18H17FN4O3S/c1-12-20-17(11-18(21-12)26-2)22-14-5-7-15(8-6-14)23-27(24,25)16-9-3-13(19)4-10-16/h3-11,23H,1-2H3,(H,20,21,22)
• InChI Key: DZOPDCXXYXXWOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OC)NC2=CC=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H17FN4O3S
• Molecular Weight: 388.4 g/mol

Description

4-fluoro-N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)benzenesulfonamide, also known as FMPP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. It is a sulfonamide-based compound that has been synthesized using various methods and has been studied for its mechanism of action and biochemical and physiological effects. In

Scientific Research Applications

• Photodynamic Therapy and Cancer Treatment : A study by Pişkin, Canpolat, and Öztürk (2020) discusses the synthesis and characterization of zinc phthalocyanine substituted with benzenesulfonamide derivative groups. These compounds, including variations of benzenesulfonamide structures, show potential as Type II photosensitizers in photodynamic therapy, a promising treatment for cancer due to their high singlet oxygen quantum yield and appropriate photodegradation quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

• Herbicidal Applications : Hamprecht et al. (1999) describe the synthesis of new pyrimidine and triazine intermediates for herbicidal sulfonylureas. These compounds, including fluoromethyl-triazines and fluoroalkyl-benzenesulfonamide precursors, demonstrate selectivity as post-emergence herbicides in crops like cotton and wheat, indicating their potential utility in agricultural chemistry (Hamprecht, Mayer, Westphalen, & Walter, 1999).

• Radiosensitizing Agents : A 2019 study by Jung et al. examined derivatives of N-phenylpyrimidin-2-amine, including compounds similar to 4-fluoro-N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)benzenesulfonamide, as potential radiosensitizers. These compounds showed effectiveness in inhibiting cell viability and enhancing the effects of radiotherapy, suggesting their application in improving cancer treatment outcomes (Jung et al., 2019).

• Antimicrobial Agents : Abbas, Abd El-Karim, and Abdelwahed (2017) synthesized new benzenesulfonamide derivatives and evaluated them as antimicrobial agents. Some of these compounds demonstrated potent antibacterial and antifungal properties, highlighting their potential in developing new antimicrobials (Abbas, Abd El-Karim, & Abdelwahed, 2017).

Future Directions

The future directions for research involving this compound could include further exploration of its potential biological activities, as well as its synthesis and chemical properties. For instance, pyrimidine derivatives have shown promise as antifungal agents, suggesting potential applications in the development of new antifungal drugs.